Cas no 852469-38-6 (3beta-O-[beta-d-quinovopyranosyl-(1->2)-4-O-sodium sulfate-beta-D-xylopyranosyl]-25-hydroxyholosta-9,23-diene-12alpha,17alpha-diol)

• Product name: 3beta-O-[beta-d-quinovopyranosyl-(1->2)-4-O-sodium sulfate-beta-D-xylopyranosyl]-25-hydroxyholosta-9,23-diene-12alpha,17alpha-diol
• CAS No: 852469-38-6
• MF: C₄₁H₆₄O₁₇S
• MW: 861.001673698425
• CID: 2000801

3beta-O-[beta-d-quinovopyranosyl-(1->2)-4-O-sodium sulfate-beta-D-xylopyranosyl]-25-hydroxyholosta-9,23-diene-12alpha,17alpha-diol Chemical and Physical Properties

Names and Identifiers

• 3beta-O-[beta-d-quinovopyranosyl-(1->2)-4-O-sodium sulfate-beta-D-xylopyranosyl]-25-hydroxyholosta-9,23-diene-12alpha,17alpha-diol
• holothurin B4
• (-)-Holothurin B4

• Inchi： InChI=1S/C41H64O17S/c1-20-27(43)29(45)30(46)32(54-20)56-31-28(44)23(58-59(50,51)52)19-53-33(31)55-26-12-15-37(6)22-18-25(42)41-34(47)57-39(8,14-9-13-35(2,3)48)40(41,49)17-16-38(41,7)21(22)10-11-24(37)36(26,4)5/h9,13,18,20-21,23-33,42-46,48-49H,10-12,14-17,19H2,1-8H3,(H,50,51,52)
• InChI Key： YVDSJWPQFKPSCE-UHFFFAOYSA-N
• SMILES： CC1OC(OC2C(O)C(COC2OC2CCC3(C)C(CCC4C3=CC(O)C35C(=O)OC(C)(C\C=C\C(C)(C)O)C3(O)CCC45C)C2(C)C)OS(O)(=O)=O)C(O)C(O)C1O |t:24|

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• XLogP3: 0.559

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids